2-(6-(3-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-methylbenzyl)acetamide

Specification

• Molecular Formula: C20H24ClN3O3S
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 2-[6-[(3-chlorophenyl)methyl]-1,1-dioxo-1,2,6-thiadiazinan-2-yl]-N-[(4-methylphenyl)methyl]acetamide
• Standard InChI: InChI=1S/C20H24ClN3O3S/c1-16-6-8-17(9-7-16)13-22-20(25)15-24-11-3-10-23(28(24,26)27)14-18-4-2-5-19(21)12-18/h2,4-9,12H,3,10-11,13-15H2,1H3,(H,22,25)
• Standard InChI Key: JPSQHAJIOOIZON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2CCCN(S2(=O)=O)CC3=CC(=CC=C3)Cl

Introduction

2-(6-(3-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-methylbenzyl)acetamide is a complex organic compound featuring a unique combination of functional groups and structural elements. This compound belongs to the class of thiadiazinanes, which are known for their diverse biological activities and potential applications in pharmaceuticals and agrochemicals.

Structural Overview

The compound consists of a thiadiazinane ring system, which is a six-membered ring containing sulfur, nitrogen, and oxygen atoms. The ring is further modified with a 3-chlorobenzyl group and an N-(4-methylbenzyl)acetamide moiety. The presence of these substituents can significantly influence the compound's chemical and biological properties.

Chemical Stability

• Solubility: Generally, compounds with similar structures exhibit moderate solubility in organic solvents.

• Reactivity: The presence of the chloro group may render the compound susceptible to nucleophilic substitution reactions.

Biological Activities and Potential Applications

Thiadiazinane derivatives have been explored for various biological activities, including antimicrobial, antiviral, and anticancer properties. The specific biological activity of 2-(6-(3-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-methylbenzyl)acetamide would depend on its structural features and how they interact with biological targets.

Potential Applications

• Pharmaceuticals: The compound could be investigated for its potential as a lead molecule in drug development, particularly in areas where thiadiazinanes have shown promise.

• Agrochemicals: Thiadiazinane derivatives might also serve as starting points for developing new pesticides or fungicides.

Research Findings and Data

While specific research findings on 2-(6-(3-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-methylbenzyl)acetamide may be limited, studies on similar compounds provide valuable insights into their potential applications and properties.